Cas no 1806923-58-9 (5-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol)

• Product Name: 5-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol
• CAS No: 1806923-58-9
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4865592
• Update Time: 2025-05-19

5-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-6-5(3-14)4(1-12)2-13-7(6)8(10)11/h2,8,14H,1,3,12H2
• InChI Key： NJVXDWFCPDRHLB-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(CN)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.2
• Topological Polar Surface Area: 59.1

Additional information on 5-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol

5-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol: A Comprehensive Overview

The compound with CAS No. 1806923-58-9, known as 5-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in chemical synthesis.

Pyridine derivatives have long been recognized for their role in pharmaceuticals, agrochemicals, and materials science. The structure of 5-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol is particularly intriguing due to the presence of multiple functional groups, including an aminomethyl group, a bromine atom, a difluoromethyl group, and a methanol group. These substituents not only enhance the molecule's chemical reactivity but also provide opportunities for further functionalization.

Recent studies have highlighted the importance of brominated pyridine derivatives in medicinal chemistry. The bromine atom in this compound acts as an electron-withdrawing group, which can influence the electronic properties of the pyridine ring. This makes it a valuable substrate for exploring bioisosteric replacements and drug design strategies. Additionally, the aminomethyl group introduces nucleophilic character, enabling participation in various condensation reactions and facilitating the synthesis of complex molecular architectures.

The presence of a difluoromethyl group adds another layer of complexity to this molecule. Fluorinated compounds are increasingly sought after due to their unique physical and chemical properties, including enhanced stability and bioavailability. This makes 5-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol a promising candidate for applications in fluorinated drug design and materials science.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over regioselectivity and stereoselectivity. Researchers have employed various strategies, including cross-coupling reactions, nucleophilic aromatic substitution, and direct fluorination, to achieve the desired product. These methods not only demonstrate the versatility of pyridine chemistry but also pave the way for the development of novel synthetic pathways.

In terms of applications, this compound has shown potential in several areas. In pharmaceutical research, it serves as a valuable intermediate for constructing bioactive molecules with tailored pharmacokinetic profiles. Its ability to participate in diverse reaction pathways makes it an attractive starting material for designing antiviral agents, antibiotics, and cancer therapeutic agents.

Beyond medicine, this compound has also found relevance in materials science. The combination of electron-withdrawing groups (bromine and difluoromethyl) and electron-donating groups (aminomethyl and methanol) creates a molecule with unique electronic properties. These properties make it suitable for applications in organic electronics, such as in the development of novel semiconductors or optoelectronic materials.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. Such computational studies are instrumental in guiding experimental efforts and optimizing synthetic routes.

In conclusion, CAS No. 1806923-58-9 represents a fascinating example of how complex molecular architectures can be designed to meet the demands of modern chemical research. With its diverse functional groups and promising applications across multiple disciplines, 5-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol stands at the forefront of contemporary chemical innovation.